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Compound of Interest

Compound Name: (4-Phenylphenyl) benzoate

Cat. No.: B1267953

(4-Phenylphenyl) Benzoate: A Technical Guide

CAS Number: 2170-13-0
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-phenylphenyl) benzoate, a
biphenyl ester of significant interest in various scientific and industrial fields, including materials
science and as a potential scaffold in drug discovery. This document consolidates key
physicochemical properties, spectroscopic data, a detailed synthesis protocol, and an
exploration of its current and potential applications.

Physicochemical Properties

(4-Phenylphenyl) benzoate is a white to off-white crystalline solid. Its fundamental properties
are summarized in the table below, providing a quick reference for experimental and theoretical
applications.
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Property Value Reference
Molecular Formula C19H1402 [1112]
Molecular Weight 274.31 g/mol [1][2]
Melting Point 151 °C [11[2]
Boiling Point 427.9 °C at 760 mmHg [1112]
Density 1.151 g/cm3 [1]
Solubility Very faint turbidity in hot (2]
toluene.

LogP 5.2 [3]
Refractive Index 1.609 [1]

Spectroscopic Data

The structural elucidation of (4-phenylphenyl) benzoate is supported by various spectroscopic
techniques. The following data provides characteristic signatures for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e H NMR (400 MHz, CDCls): & 8.22 (d, J = 7.7 Hz, 2H), 7.63 (d, J = 7.7 Hz, 3H), 7.56 (d, J =
5.1 Hz, 2H), 7.52 — 7.45 (m, 2H), 7.45 — 7.39 (m, 2H), 7.38 — 7.33 (m, 1H), 7.28 (d, J = 8.4
Hz, 2H).[1]

e 3C NMR (100 MHz, CDCls): 3 165.1, 147.9, 137.4, 133.4, 130.0, 129.2, 129.0, 128.9, 128.4,
128.2, 127.8, 127.3, 123.0, 120.7.[1]

Mass Spectrometry
¢ GC-MS (El, 70 eV): m/z (%) 274 (M+, 18.12), 169 (1.48), 139 (3.09), 105 (100), 77 (26.11),
51 (3.36).[1]

» High-Resolution Mass Spectrometry (HRMS): Calculated for C19H1402 [M+H]*: 275.1067,
Found: 275.1068.[1]
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Infrared (IR) Spectroscopy

The IR spectrum of phenyl benzoate derivatives typically shows strong characteristic
absorption bands. For the ester group, a strong C=0 stretching vibration is expected around
1735-1750 cm~1, and C-O stretching vibrations are observed in the 1270-1300 cm~* and 1100-
1150 cm~1 regions. The aromatic rings will exhibit C-H stretching vibrations above 3000 cm~1
and C=C stretching vibrations in the 1450-1600 cm~1 region.

Synthesis of (4-Phenylphenyl) Benzoate

A common and effective method for the synthesis of (4-phenylphenyl) benzoate is the
Schotten-Baumann reaction, which involves the acylation of a phenol with an acyl chloride in
the presence of a base.

Experimental Protocol: Schotten-Baumann Reaction

Materials:

4-Hydroxybiphenyl (p-phenylphenol)

Benzoyl chloride

10% Sodium hydroxide (NaOH) solution

Dichloromethane (CH2Cl2) or Diethyl ether

Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0Oa)

Ethanol (for recrystallization)

Procedure:

» Dissolution of Phenol: In a conical flask, dissolve 1 equivalent of 4-hydroxybiphenyl in a 10%
agueous solution of sodium hydroxide. Stir until a clear solution is obtained. The flask can be
cooled in an ice bath.

» Addition of Acyl Chloride: While vigorously stirring the solution, slowly add 1.1 equivalents of
benzoyl chloride dropwise. The reaction is exothermic, so maintain the temperature with the
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ice bath.

o Reaction: After the addition is complete, continue to stir the mixture vigorously for 15-30
minutes at room temperature. A white precipitate of (4-phenylphenyl) benzoate will form.

o Work-up:
o Extract the product into dichloromethane or diethyl ether.

o Wash the organic layer with a 5% NaOH solution to remove any unreacted phenol,
followed by a wash with dilute HCI to remove any remaining base, and finally with water
until the washings are neutral.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Isolation and Purification:
o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o Recrystallize the crude solid from a suitable solvent, such as ethanol, to obtain pure,
crystalline (4-phenylphenyl) benzoate.

o Characterization: Confirm the identity and purity of the product using techniques such as
melting point determination, NMR, and IR spectroscopy.
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Synthesis workflow for (4-phenylphenyl) benzoate.

Applications in Research and Drug Development

The phenyl benzoate scaffold is a recurring motif in medicinal chemistry and materials science.
While specific drug development programs centered on (4-phenylphenyl) benzoate are not
extensively documented in publicly available literature, the broader class of phenyl benzoates
exhibits a range of biological activities that suggest potential therapeutic applications.

Antimicrobial and Antioxidant Activity

Studies on various substituted phenyl benzoate compounds have demonstrated their potential
as antimicrobial and antioxidant agents.[2] The biphenyl moiety in (4-phenylphenyl) benzoate
may enhance these properties due to its lipophilicity, which can facilitate membrane interaction
in microorganisms. The phenolic and benzoic acid precursors are also known to possess
antimicrobial properties.

Enzyme Inhibition

Some phenyl benzoate derivatives have been investigated as enzyme inhibitors. For instance,
certain analogs have shown weak inhibitory activity against pancreatic lipase, suggesting a
potential, albeit modest, role in obesity research.[2]
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Intermediate for Functional Materials

(4-Phenylphenyl) benzoate and related structures are valuable intermediates in the synthesis
of more complex molecules. For example, hydroxyphenyl benzoate derivatives are used in the
preparation of liquid-crystalline polymers.[4] The rigid biphenyl core of (4-phenylphenyl)
benzoate makes it an attractive building block for materials with specific optical or electronic

properties.

The exploration of (4-phenylphenyl) benzoate in drug development is an area ripe for further
investigation. Its structural features provide a foundation for the design of novel therapeutic
agents, potentially targeting a range of diseases.
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Logical relationships of (4-phenylphenyl) benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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